Cas no 2138077-52-6 (N,6-dimethylspiro[4.5]decan-8-amine)

• Product Name: N,6-dimethylspiro[4.5]decan-8-amine
• CAS No: 2138077-52-6
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6190436
• PubChem ID: 165498099
• Update Time: 2025-07-01

N,6-dimethylspiro[4.5]decan-8-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158489
• N,6-dimethylspiro[4.5]decan-8-amine
• 2138077-52-6

• Inchi： 1S/C12H23N/c1-10-9-11(13-2)5-8-12(10)6-3-4-7-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： SDJHFXWCNOTVIV-UHFFFAOYSA-N
• SMILES： N(C)C1CCC2(CCCC2)C(C)C1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on N,6-dimethylspiro[4.5]decan-8-amine

N,6-dimethylspiro[4.5]decan-8-amine (CAS No. 2138077-52-6): A Comprehensive Overview

N,6-dimethylspiro[4.5]decan-8-amine (CAS No. 2138077-52-6) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic amine derivative is characterized by its distinctive spiro[4.5]decan structure, which imparts it with a range of interesting chemical and biological properties. In this article, we will delve into the structural features, synthesis methods, biological activities, and potential applications of N,6-dimethylspiro[4.5]decan-8-amine.

Structural Features

The molecular structure of N,6-dimethylspiro[4.5]decan-8-amine is defined by its spirocyclic framework, which consists of a decane ring fused to a four-membered ring at the 4 and 5 positions. The presence of two methyl groups at the N and 6 positions further enhances the compound's stability and reactivity. The spirocyclic structure provides a rigid scaffold that can influence the compound's conformational flexibility and binding properties, making it an attractive candidate for drug design.

Synthesis Methods

The synthesis of N,6-dimethylspiro[4.5]decan-8-amine has been explored through various routes, each offering unique advantages and challenges. One common approach involves the intramolecular cyclization of a suitably functionalized precursor, followed by reduction and N-methylation steps. Recent advancements in catalytic methods have also facilitated the efficient synthesis of this compound with high yields and selectivity. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed intramolecular C-H activation strategy that significantly improved the synthetic efficiency.

Biological Activities

The biological activities of N,6-dimethylspiro[4.5]decan-8-amine have been extensively investigated in both in vitro and in vivo models. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research conducted at the University of California demonstrated that this compound exhibits potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, studies have shown that N,6-dimethylspiro[4.5]decan-8-amine possesses anti-inflammatory properties by modulating cytokine production and immune cell activation.

Pharmacological Applications

The unique chemical structure and biological activities of N,6-dimethylspiro[4.5]decan-8-amine make it a valuable candidate for various pharmacological applications. In the field of oncology, this compound has shown promise as a lead molecule for developing novel anticancer agents. Its ability to inhibit protein kinases suggests potential use in treating cancers driven by aberrant kinase signaling pathways. Furthermore, its anti-inflammatory properties could be harnessed for developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

While preclinical studies have yielded promising results, further research is needed to fully understand the therapeutic potential of N,6-dimethylspiro[4.5]decan-8-amine. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to assess the compound's pharmacokinetic properties, dose-response relationships, and potential side effects. The outcomes of these trials will be crucial in determining whether this compound can be advanced to later stages of drug development.

In conclusion, N,6-dimethylspiro[4.5]decan-8-amine (CAS No. 2138077-52-6) represents a fascinating molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments for various diseases.